Cas no 1042564-86-2 (N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine)

• Product Name: N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine
• CAS No: 1042564-86-2
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5166392
• Update Time: 2026-03-04

N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, N-cyclohexyl-
• n-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexanamine
• N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine

• Inchi： 1S/C13H18N4/c1-2-6-11(7-3-1)14-10-13-16-15-12-8-4-5-9-17(12)13/h4-5,8-9,11,14H,1-3,6-7,10H2
• InChI Key： WITHMIDNVXYSDR-UHFFFAOYSA-N
• SMILES： C12=NN=C(CNC3CCCCC3)N1C=CC=C2

Additional information on N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine

N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine: A Comprehensive Overview

The compound N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine with CAS No. 1042564-86-2 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its research.

The molecular structure of N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine is characterized by a triazolopyridine ring system attached to a cyclohexane amine group. This combination of structural motifs makes it a versatile compound with potential biological activity. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutics.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of heterocyclic compounds. Researchers have employed it in the construction of complex ring systems that are essential components of many pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted its utility in synthesizing compounds with potential anti-cancer properties.

The synthesis of N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the triazolopyridine ring through a cyclization reaction and subsequent functionalization to introduce the cyclohexane amine group. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis. For example, the use of transition metal catalysts has enabled researchers to achieve higher reaction rates and better selectivity. These improvements are critical for scaling up production to meet increasing demand from both academic and industrial sectors.

In terms of biological activity, N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine has shown potential as an inhibitor of certain enzymes involved in disease pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting its potential as a lead compound for drug discovery.

Furthermore, this compound has been investigated for its role in medicinal chemistry as a building block for more complex molecules. Its unique structure allows for diverse functionalization strategies, making it a valuable tool for chemists exploring new therapeutic targets.

As research on N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexanamine continues to expand, its significance in the field of organic synthesis and pharmacology becomes increasingly apparent. With ongoing advancements in synthetic methodologies and biological testing protocols, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.

In conclusion, N-({[1,2,4]triazolo[4,a pyridin-a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a,a